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Introduction
4,5-Dibromothiophene-2-carbaldehyde is a halogenated heterocyclic compound frequently

utilized as a versatile building block in organic synthesis. Its thiophene core, functionalized with

both bromine atoms and an aldehyde group, makes it a valuable precursor for the synthesis of

complex molecules in medicinal chemistry and materials science. However, its chemical

reactivity and structure necessitate a thorough understanding of its potential hazards to ensure

safe handling and use in a laboratory setting. This guide provides a comprehensive overview of

the safety, hazards, and handling protocols for 4,5-Dibromothiophene-2-carbaldehyde (CAS

No: 38071-22-6).[1][2]

Section 1: GHS Hazard Identification and
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards associated with chemical
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substances. For 4,5-Dibromothiophene-2-carbaldehyde, the classification indicates

moderate but significant health risks that demand careful management.

The compound is assigned the "Warning" signal word.[1][3] This signifies that while the

substance is hazardous, the risks are less severe than those associated with compounds

assigned the "Danger" signal word. The identified hazards are specific to irritation of the skin,

eyes, and respiratory system.[1][3]

Table 1: GHS Hazard Classification

GHS Classification Hazard Code Hazard Statement

Skin Irritation, Category 2 H315 Causes skin irritation.[1][3]

Eye Irritation, Category 2 H319
Causes serious eye irritation.

[1][3]

| Specific Target Organ Toxicity - Single Exposure, Category 3 (Respiratory System) | H335 |

May cause respiratory irritation.[1][3] |

Expert Insight: The causality behind these classifications lies in the chemical nature of the

compound. The aldehyde group can be reactive, and the overall electrophilic nature of the

aromatic ring, enhanced by the two bromine atoms, can lead to interactions with biological

macromolecules in the skin, eyes, and mucous membranes of the respiratory tract, triggering

an irritation response. Researchers should not underestimate these "warning" level hazards, as

repeated or significant exposure can lead to chronic issues or severe discomfort.

Section 2: Toxicological Profile
The primary toxicological concerns for 4,5-Dibromothiophene-2-carbaldehyde are its irritant

properties upon direct contact.

Routes of Exposure: The main routes of occupational exposure are inhalation of the powder,

direct skin contact, and eye contact.[4] Ingestion is less likely in a controlled lab setting but

remains a potential route of exposure.[4]
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Skin Irritation: Direct contact with the solid powder or solutions containing the compound can

cause redness, itching, and inflammation.[1][3] It is classified as hazardous in case of skin

contact (irritant, permeator).[4]

Eye Irritation: The compound is a serious eye irritant.[1][3] Contact can cause significant

pain, redness, and watering of the eyes. Prolonged contact without immediate and thorough

rinsing could lead to more severe eye damage.

Respiratory Irritation: Inhalation of airborne dust can irritate the mucous membranes and

upper respiratory tract, leading to coughing and shortness of breath.[1][3]

Ingestion: While specific oral toxicity data (LD50) for this compound is not readily available in

the provided search results, ingestion may cause irritation of the digestive tract.[4] For

related brominated thiophene compounds, oral toxicity is a noted hazard, warranting caution.

[5][6]

It is crucial to note that the toxicological properties of this specific compound have not been

fully investigated.[7] Therefore, it should be handled with the assumption that it may have other,

as-yet-unidentified, adverse health effects.

Section 3: Safe Handling and Engineering Controls
A multi-layered approach combining engineering controls, administrative procedures, and

personal protective equipment is essential for safely handling 4,5-Dibromothiophene-2-
carbaldehyde.

Engineering Controls
Ventilation: All handling of the solid powder, including weighing and transfers, must be

performed in a certified chemical fume hood to prevent inhalation of dust.[3] The laboratory

should have adequate general ventilation to keep airborne concentrations of vapors or dusts

low.[4]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

proximal to the workstation where the chemical is handled.[4][7]

Detailed Handling Protocol
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Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Clear

the workspace of any unnecessary items. Assemble all necessary equipment, including

spatulas, weigh boats, and reaction vessels, inside the hood.

Weighing: Tare the balance with a clean weigh boat. Carefully transfer the desired amount of

4,5-Dibromothiophene-2-carbaldehyde from its storage container to the weigh boat using

a clean spatula. Avoid creating dust by performing transfers slowly and deliberately.

Transfer: Promptly transfer the weighed solid to the reaction vessel. If dissolving in a solvent,

add the solvent to the solid within the fume hood.

Post-Handling: Tightly cap the storage container. Decontaminate the spatula and weigh boat

or dispose of them as hazardous waste according to institutional protocols. Wipe down the

work surface inside the fume hood with an appropriate solvent and cleaning material. Wash

hands thoroughly after handling is complete.
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Section 4: Personal Protective Equipment (PPE)
The use of appropriate PPE is the final barrier of protection and is mandatory when handling

this compound.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face

Tightly fitting safety
goggles or safety glasses
with side-shields
conforming to EN166 (EU)
or NIOSH (US) standards.
[3][5]

Protects against airborne
dust particles and
accidental splashes.

Hand

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use.[8]

Prevents skin contact and

irritation. Use proper glove

removal technique to avoid

contaminating skin.[8]

Body

A laboratory coat. For larger

quantities, consider impervious

clothing.[3][4]

Protects skin and personal

clothing from contamination.

| Respiratory | Not required under normal conditions if handled within a functioning fume hood.

[4] If a fume hood is unavailable or exposure limits may be exceeded, a NIOSH/MSHA

approved respirator with a particulate filter is necessary.[5] | Prevents respiratory tract irritation

from dust inhalation. |

Section 5: Emergency Procedures
Rapid and correct response to an exposure or spill is critical.

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[9] Remove contact lenses if present and easy to do.[3] Seek immediate medical
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attention.[9]

Skin Contact: Take off contaminated clothing immediately.[3] Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If the person is

not breathing, provide artificial respiration. Seek medical attention if symptoms occur.[3][9]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting.[3][4] Never give anything by mouth to an unconscious person.[3][4] Seek medical

attention.[9]

Eye Contact

Rinse Eyes 15+ min

Skin Contact

Wash Skin 15+ min

if irritation persists

Inhalation

Move to Fresh Air

if symptoms occur

Ingestion

Rinse Mouth, Give Water

Seek Medical Attention

if irritation persists if symptoms occur

Exposure Event

Click to download full resolution via product page

Spill Response
Small Spills: Evacuate unnecessary personnel. Wearing appropriate PPE, carefully sweep

up the solid material, avoiding dust formation.[5] Collect the material in a suitable, closed
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container for disposal.[5]

Large Spills: Evacuate the area immediately. Prevent further leakage if it is safe to do so.[3]

Do not let the chemical enter drains.[3] Contact institutional emergency response personnel.

Section 6: Storage and Disposal
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][3] Keep

away from incompatible materials such as strong oxidizing agents.[4][7]

Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[4] Waste codes should be assigned by the user based on

the application for which the product was used.[1]

Section 7: Physical and Chemical Properties
Table 3: Key Physical and Chemical Properties

Property Value Source

CAS Number 38071-22-6 [1]

Molecular Formula C₅H₂Br₂OS [1]

Molecular Weight 269.94 g/mol [1]

Appearance
Off-white to light beige

crystalline powder
[3]

Melting Point 79°C [3]

| Boiling Point | 306.1°C at 760 mmHg |[3] |

Conclusion
4,5-Dibromothiophene-2-carbaldehyde is a valuable reagent whose hazards are well-defined

and manageable through the consistent application of standard laboratory safety protocols. The

primary risks are irritation to the skin, eyes, and respiratory system. By adhering to the

guidelines outlined in this document—utilizing proper engineering controls, wearing appropriate
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personal protective equipment, and being prepared for emergency situations—researchers can

safely harness the synthetic utility of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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